Cas no 1337417-57-8 (1-(2-methoxy-4-nitrophenyl)ethan-1-amine)

• Product Name: 1-(2-methoxy-4-nitrophenyl)ethan-1-amine
• CAS No: 1337417-57-8
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6201581
• PubChem ID: 76221857
• Update Time: 2025-06-14

1-(2-methoxy-4-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-4-nitrophenyl)ethan-1-amine
• EN300-1839808
• 1337417-57-8

• Inchi： 1S/C9H12N2O3/c1-6(10)8-4-3-7(11(12)13)5-9(8)14-2/h3-6H,10H2,1-2H3
• InChI Key： SEBUOEGYAHOLOM-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.1Ų

Additional information on 1-(2-methoxy-4-nitrophenyl)ethan-1-amine

Comprehensive Overview of 1-(2-methoxy-4-nitrophenyl)ethan-1-amine (CAS No. 1337417-57-8): Properties, Applications, and Industry Insights

1-(2-methoxy-4-nitrophenyl)ethan-1-amine (CAS No. 1337417-57-8) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. The molecule combines a methoxy group, a nitro substituent, and an amine functional group, making it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and receptor modulation.

The compound's CAS number 1337417-57-8 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Its IUPAC name, 1-(2-methoxy-4-nitrophenyl)ethan-1-amine, reflects the systematic positioning of substituents on the benzene ring, which influences its reactivity and solubility. Recent studies highlight its role in developing fluorescence probes and photoactive materials, aligning with the growing demand for sustainable optoelectronic components.

In the context of green chemistry, 1-(2-methoxy-4-nitrophenyl)ethan-1-amine has been investigated for eco-friendly synthetic routes. Researchers are optimizing catalytic methods to reduce waste, responding to industry demands for environmentally benign processes. This aligns with trends in AI-driven molecular design, where computational tools predict optimal reaction conditions for such intermediates, a topic frequently searched in academic and industrial forums.

From a commercial perspective, suppliers of CAS 1337417-57-8 emphasize high-purity grades (>98%) to meet stringent requirements in pharmaceutical intermediates manufacturing. Analytical techniques like HPLC and NMR spectroscopy are routinely employed for quality control, ensuring batch-to-batch consistency—a key concern for buyers searching for reliable chemical suppliers or custom synthesis services.

The compound’s nitro-aromatic moiety also sparks interest in materials science, particularly for designing nonlinear optical (NLO) materials. With the rise of organic electronics, this application domain attracts significant R&D investment. Patent analyses reveal increasing filings involving derivatives of 1-(2-methoxy-4-nitrophenyl)ethan-1-amine, especially in Asia-Pacific markets, where specialty chemicals production is expanding rapidly.

Safety data sheets (SDS) for 1337417-57-8 recommend standard laboratory precautions, reflecting its classification as a non-hazardous research chemical under normal handling conditions. This distinguishes it from heavily regulated compounds, making it accessible for academic and industrial labs focusing on high-value fine chemicals.

Future prospects for 1-(2-methoxy-4-nitrophenyl)ethan-1-amine include potential applications in bioconjugation chemistry and proteomics, areas frequently queried in scientific search engines. Its balanced lipophilicity and electron-withdrawing properties make it a candidate for developing targeted drug delivery systems, a hot topic in precision medicine discussions.